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Compound of Interest

Compound Name: N-Ethylacetanilide

Cat. No.: B1213863

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-Ethylacetanilide is a chemical compound with applications as an intermediate in organic
synthesis, particularly in the pharmaceutical and dye industries. It is structurally characterized
by an ethyl group and an acetyl group attached to the nitrogen atom of an aniline molecule.
This document provides a detailed protocol for the laboratory-scale synthesis of N-
Ethylacetanilide via the acetylation of N-ethylaniline using acetic anhydride. The procedure
outlined is a standard and efficient method for obtaining this compound.

Reaction Scheme

The synthesis involves the nucleophilic acyl substitution reaction between N-ethylaniline and
acetic anhydride.

N-Ethylaniline + Acetic Anhydride — N-Ethylacetanilide + Acetic Acid

Materials and Equipment
Reagents:

e N-Ethylaniline (CsH11N)

o Acetic Anhydride ((CHsCO)20)
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Hydrochloric Acid (HCI, concentrated)

Sodium Acetate (CHsCOONa)

Ethanol (C2HsOH)

Activated Charcoal

Distilled Water

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle or water bath

Magnetic stirrer and stir bar

Beakers

Erlenmeyer flasks

Graduated cylinders

Buchner funnel and filter flask

Filter paper

Melting point apparatus

Standard laboratory glassware

Experimental Protocol

1. Reaction Setup:
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In a round-bottom flask equipped with a magnetic stir bar, combine N-ethylaniline and a
dilute solution of hydrochloric acid.

In a separate beaker, prepare a solution of sodium acetate in water.

. Acetylation:

To the stirred solution of N-ethylaniline hydrochloride, slowly add acetic anhydride.

Subsequently, add the sodium acetate solution to the reaction mixture.

The reaction is exothermic; maintain the temperature by cooling the flask in an ice bath if
necessary.

After the addition is complete, continue stirring the mixture at room temperature for a
designated period to ensure the completion of the reaction.

. Isolation of Crude Product:

Pour the reaction mixture into a beaker containing ice-cold water to precipitate the crude N-
Ethylacetanilide.

Collect the solid product by vacuum filtration using a Buchner funnel.

Wash the crude product with cold water to remove any unreacted starting materials and
water-soluble byproducts.

. Purification by Recrystallization:

Transfer the crude N-Ethylacetanilide to an Erlenmeyer flask.

Add a minimal amount of a suitable solvent, such as ethanol or an ethanol-water mixture,
and heat the mixture until the solid dissolves completely.[1]

If the solution is colored, add a small amount of activated charcoal and heat for a few
minutes.[1]
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o Perform a hot gravity filtration to remove the activated charcoal and any other insoluble
impurities.[1]

 Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice bath
to induce crystallization.[1]

e Collect the purified crystals by vacuum filtration and wash them with a small amount of the
cold recrystallization solvent.[1]

5. Drying and Characterization:

o Dry the purified crystals of N-Ethylacetanilide in a desiccator or a vacuum oven.[1]

o Determine the melting point of the dried product and compare it with the literature value.
o Calculate the percentage yield of the synthesized compound.

Data Presentation

Table 1: Physical Properties of Key Compounds

Molecular . . - .

Molecular . Melting Point Boiling Point
Compound Weight ( g/mol

Formula ) (°C) (°C)
N-Ethylaniline CsHi11N 121.18 -63 205
Acetic Anhydride  CaHeO3 102.09 -73 140
N-

C10H13NO 163.22 55 2454

Ethylacetanilide

Table 2: Stoichiometry and Yield
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Molar Volume Theoretic Percenta
Reactant/ Moles . Actual .

Mass ( (mL) / al Yield . ge Yield
Product (mol) Yield (g)

g/mol ) Mass (g) (9) (%)
N- User User

121.18 - - -
Ethylaniline Defined Defined
Acetic User User

102.09 - - -
Anhydride Defined Defined
N-
Ethylaceta 163.22 - - Calculated Measured Calculated
nilide

Safety Precautions

e N-Ethylaniline: Toxic by inhalation, ingestion, and skin absorption. Handle in a well-ventilated
fume hood and wear appropriate personal protective equipment (PPE), including gloves and
safety goggles.

o Acetic Anhydride: Corrosive and a lachrymator. Causes severe burns. Handle with extreme
care in a fume hood, wearing gloves, a lab coat, and safety goggles.

» Hydrochloric Acid (concentrated): Highly corrosive and causes severe burns. Handle in a
fume hood with appropriate PPE.

o General Precautions: Avoid breathing vapors and contact with skin and eyes.[2] In case of
contact, immediately flush the affected area with plenty of water.[3] Handle all chemicals in
accordance with good laboratory practices.[3]

Visualization of Experimental Workflow
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Caption: Workflow for the synthesis and purification of N-Ethylacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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